Cas no 660861-71-2 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1R)-)
660861-71-2 structure
Product Name:Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1R)-
CAS No:660861-71-2
MF:C18H21N
MW:251.36604475975
CID:1703170
Update Time:2024-08-31
Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1R)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1R)-
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- Inchi: 1S/C18H21N/c1-12-6-4-7-13(2)16(12)18-17-14(3)8-5-9-15(17)10-11-19-18/h4-9,18-19H,10-11H2,1-3H3/t18-/m1/s1
- InChI Key: RMOHGPGPSBIUHU-GOSISDBHSA-N
- SMILES: [C@@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2C)CCN1
Computed Properties
- Exact Mass: 251.16753
Experimental Properties
- Density: 1.024±0.06 g/cm3(Predicted)
- Boiling Point: 390.0±11.0 °C(Predicted)
- PSA: 12.03
- pka: 9.02±0.40(Predicted)
Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1R)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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